Cas no 2172189-29-4 (3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol)

• Product Name: 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol
• CAS No: 2172189-29-4
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 5934728
• PubChem ID: 165604571
• Update Time: 2025-10-29

3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol
• EN300-1642162
• 2172189-29-4

• Inchi： 1S/C9H18O3/c1-7(2)8(3,4-10)9(11)5-12-6-9/h7,10-11H,4-6H2,1-3H3
• InChI Key： TYELYEMICGWFAT-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(C)(CO)C(C)C)O

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol

Professional Introduction to Compound with CAS No. 2172189-29-4 and Product Name: 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol

Compound with the CAS number 2172189-29-4 and the product name 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular interactions. The oxetane ring, a key structural motif in this molecule, is known for its high reactivity and versatility, making it a valuable scaffold for designing novel bioactive molecules.

The 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol structure combines a hydroxyl group with a dimethylbutyl side chain, positioned on an oxetane ring. This specific arrangement imparts distinct chemical properties that make it particularly interesting for medicinal chemistry applications. The oxetane ring itself is a strained three-membered heterocycle, which can undergo ring-opening reactions under various conditions, facilitating the formation of new bonds and the introduction of diverse functional groups. This reactivity is harnessed in synthetic chemistry to create complex molecules with tailored biological activities.

In recent years, there has been growing interest in oxetane derivatives due to their potential as pharmacophores. The presence of the hydroxyl group in 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol allows for hydrogen bonding interactions, which are crucial for molecule-receptor binding affinity. Furthermore, the dimethylbutyl side chain contributes to steric hindrance and lipophilicity, influencing how the compound interacts with biological targets. These features make it an attractive candidate for further exploration in the design of small-molecule drugs.

Current research in the field of chemical biology has highlighted the importance of molecular scaffolds that can modulate protein-protein interactions and enzyme activities. The oxetane ring in 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol has been shown to enhance binding affinity when incorporated into drug-like molecules. Studies have demonstrated that oxetane derivatives can act as probes to understand molecular recognition processes at the atomic level. This has opened up new avenues for drug discovery, particularly in targeting enzymes involved in metabolic pathways and signal transduction.

One of the most compelling aspects of 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol is its potential as a lead compound for further derivatization. The oxetane ring can be selectively opened under controlled conditions to introduce various functional groups, allowing chemists to fine-tune the biological activity of the molecule. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly alter pharmacokinetic properties and therapeutic efficacy. Recent advances in computational chemistry have enabled researchers to predict how different modifications will affect molecular behavior, accelerating the drug discovery process.

The compound’s unique structural features also make it a promising candidate for studying molecular dynamics and conformational changes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate the three-dimensional structure of 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol and its derivatives. These studies provide insights into how the molecule interacts with biological targets at a molecular level, which is essential for understanding its mechanism of action. Such detailed structural information is invaluable for optimizing drug candidates and predicting their behavior in vivo.

In addition to its potential as an intermediate in drug synthesis, 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxetan-3-ol has shown promise in material science applications. The oxetane ring’s reactivity allows it to be incorporated into polymers and other materials where controlled degradation or cross-linking is desired. This has implications for developing biodegradable materials and smart polymers that can respond to environmental stimuli. The hydroxyl group further enhances its utility in these applications by enabling hydrogen bonding interactions with other polymer chains or functional groups.

The synthesis of 3-(1-hydroxy-2,3-dimethylbutan-2-ylo)xetan - 3 - ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the oxetane ring through cycloaddition reactions and subsequent functionalization using protected hydroxyl groups. Advances in catalytic methods have made these processes more efficient and environmentally friendly, reducing waste and energy consumption. Such improvements are critical for sustainable chemistry practices and align with global efforts to minimize the environmental impact of chemical manufacturing.

The future prospects for 2172189 - 29 - 4 are exciting given its versatile structural framework and potential applications across multiple disciplines. As research continues to uncover new biological targets and therapeutic strategies, compounds like this will play an increasingly important role in drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, 2172189 - 29 - 4 could pave the way for next-generation therapeutics that address unmet medical needs.